Cas no 312307-36-1 (Propanedinitrile, (1-benzoylpropyl)-)

• Product Name: Propanedinitrile, (1-benzoylpropyl)-
• CAS No: 312307-36-1
• MF: C₁₃H₁₂N₂O
• MW: 212.247182846069
• CID: 1445901
• Update Time: 2024-08-25

Propanedinitrile, (1-benzoylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile, (1-benzoylpropyl)-
• Propanedinitrile, 2-(1-benzoylpropyl)-

• Inchi： 1S/C13H12N2O/c1-2-12(11(8-14)9-15)13(16)10-6-4-3-5-7-10/h3-7,11-12H,2H2,1H3
• InChI Key： IRTNQHXUFPFMIT-UHFFFAOYSA-N
• SMILES： C(#N)C(C(C(=O)C1=CC=CC=C1)CC)C#N

Computed Properties

• Exact Mass: 212.09506

Experimental Properties

• Density: 1.111±0.06 g/cm3(Predicted)
• Boiling Point: 407.7±35.0 °C(Predicted)
• PSA: 64.65